Cas no 2172430-55-4 (2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid)

• Product Name: 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• CAS No: 2172430-55-4
• MF: C₂₆H₂₁ClN₂O₅
• MW: 476.908345937729
• CID: 5937343
• PubChem ID: 165526754
• Update Time: 2025-10-31

2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid
• 2-chloro-5-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]benzoic acid
• 2172430-55-4
• EN300-1493698

• Inchi： 1S/C26H21ClN2O5/c27-22-10-9-15(13-20(22)23(30)31)28-24(32)26(11-12-26)29-25(33)34-14-21-18-7-3-1-5-16(18)17-6-2-4-8-19(17)21/h1-10,13,21H,11-12,14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： CRUUOTLBMGCDIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NC(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.1138995g/mol
• Monoisotopic Mass: 476.1138995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid

Research Brief on 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid (CAS: 2172430-55-4)

The compound 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid (CAS: 2172430-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful in solid-phase peptide synthesis (SPPS), a widely used method for producing peptides with high purity and yield. Researchers have successfully employed this compound in the synthesis of cyclic peptides, which are known for their enhanced stability and bioavailability compared to their linear counterparts.

In addition to its utility in peptide synthesis, 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid has shown promising biological activity in preliminary screening assays. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory agents, although further optimization and in vivo studies are required to confirm these findings.

The structural features of this compound, including the cyclopropane moiety and the chloro-substituted benzoic acid, contribute to its unique reactivity and interaction with biological targets. Computational modeling studies have revealed that the cyclopropane ring induces conformational constraints that may enhance binding affinity to specific protein targets. These insights are valuable for the rational design of new analogs with improved pharmacological properties.

Despite these promising findings, challenges remain in the large-scale production and application of 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid. Issues such as yield optimization, purification methods, and stability under various conditions need to be addressed to facilitate its broader use in drug development. Recent advancements in flow chemistry and continuous manufacturing techniques may offer solutions to some of these challenges.

In conclusion, 2-chloro-5-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidobenzoic acid (CAS: 2172430-55-4) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in peptide synthesis and potential therapeutic uses warrant further investigation. Future research should focus on optimizing its synthesis, exploring its mechanism of action, and evaluating its efficacy in preclinical models.